(RS)-4-Oxiranylmethyl-phenol

• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 4-(oxiran-2-ylmethyl)phenol
• InChI: InChI=1S/C9H10O2/c10-8-3-1-7(2-4-8)5-9-6-11-9/h1-4,9-10H,5-6H2
• InChI Key: DFTIORCOZJOMGW-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)CC2=CC=C(C=C2)O

Description

(RS)-4-Oxiranylmethyl-phenol is a useful research compound. Its molecular formula is C9H10O2 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-allylphenol (8.9 g, 66.3 mmol) was dissolved in CH2Cl2 (180 ml). After addition of NaHCO3 (8.4 g, 99.5 mmol), m-chloroperbenzoic acid 70% (18 g, 73 mmol) was added portionwise. After 6 hours at room temperature, additional NaHCO3 (8.4 g, 99.5 mmol) and m-chloroperbenzoic acid 70% (18 g, 73 mmol) were added. After 17 hours, the reaction mixture was washed with sat. NaHCO3 (200 ml) and the resulting aqueous phases were extracted with CH2Cl2 (3×10 ml). The combined organic phases were washed with sat. Na2S2O3 (2×100 ml), dried over Na2SO4 and concentrated. The residue was chromatographed over silica gel (hexan-ethyl acetate 9:1 then 1:1) to provide (RS)-4-oxiranylmethyl-phenol (3.77 g, 38%) as yellow solid, m.p. 54°-57° C. and MS: m/e=150 (M+).